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Compound of Interest

Compound Name: 5,5-Dimethyl-3-hexanone

Cat. No.: B15492113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

toxicological considerations for 5,5-Dimethyl-3-hexanone. The information is intended to

support risk assessment and ensure safe laboratory practices for professionals working with

this compound.

Chemical and Physical Properties
5,5-Dimethyl-3-hexanone is a flammable liquid with a molecular weight of 128.21 g/mol .[1] A

summary of its key physical and chemical properties is presented in Table 1.

Property Value Source

Molecular Formula C8H16O PubChem[1]

Molecular Weight 128.21 g/mol PubChem[1]

CAS Number 5340-30-7 PubChem[1]

Appearance Colorless liquid ECHEMI

Boiling Point 149.9 °C at 760 mmHg MOLBASE Encyclopedia

Flash Point 34.4 °C MOLBASE Encyclopedia

Density 0.812 g/cm³ MOLBASE Encyclopedia
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Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 5,5-Dimethyl-3-hexanone is classified as a flammable liquid and is associated with

skin, eye, and respiratory irritation.

Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapor

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

3
H335: May cause respiratory

irritation

Source: PubChem

Experimental Protocols for Safety Assessment
The following sections detail the standardized experimental protocols that are used to assess

the safety and toxicity of chemicals such as 5,5-Dimethyl-3-hexanone.

Acute Oral Toxicity
The acute oral toxicity of a substance is typically determined using one of the OECD test

guidelines: 420 (Fixed Dose Procedure), 423 (Acute Toxic Class Method), or 425 (Up-and-

Down Procedure). These methods are designed to estimate the LD50 (the dose lethal to 50%

of a test population) or to classify the substance into a specific toxicity category.

Methodology (OECD TG 423 - Acute Toxic Class Method):

Animals: Healthy, young adult rats of a single sex (usually females) are used.
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Housing and Feeding: Animals are housed in appropriate conditions with access to food and

water, except for a brief fasting period before administration of the test substance.

Dose Administration: The test substance is administered orally in a stepwise procedure using

a minimum number of animals per step. The starting dose is selected from a series of fixed

dose levels (5, 50, 300, 2000, or 5000 mg/kg body weight).

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.

Endpoint: The absence or presence of compound-related mortality at a given dose

determines the next step and ultimately allows for classification of the substance.

Dermal Irritation/Corrosion
The potential for a substance to cause skin irritation or corrosion is assessed using OECD Test

Guideline 404.

Methodology (OECD TG 404):

Animals: The albino rabbit is the preferred species for this test.[2]

Application: A single dose of the test substance (0.5 mL for liquids or 0.5 g for solids) is

applied to a small area of shaved skin (approximately 6 cm²).[2] The area is then covered

with a semi-occlusive dressing.

Exposure: The exposure duration is typically 4 hours.[2]

Observation: After the exposure period, the dressing is removed, and the skin is observed for

erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours, and up to 14 days to

assess the reversibility of any effects.[3]

Scoring: The severity of the skin reactions is scored, and the substance is classified based

on the mean scores for erythema and edema.[2]

Eye Irritation/Corrosion
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The potential for a substance to cause eye irritation or corrosion is evaluated according to

OECD Test Guideline 405.[4]

Methodology (OECD TG 405):

Animals: Healthy, young adult albino rabbits are used.[4]

Application: A single dose of the test substance (0.1 mL for liquids or not more than 100 mg

for solids) is instilled into the conjunctival sac of one eye of the animal. The other eye serves

as a control.

Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival

redness and swelling at 1, 24, 48, and 72 hours after application, and observations may

continue for up to 21 days to assess reversibility.[4]

Scoring: The severity of the eye lesions is scored, and the substance is classified based on

the nature and reversibility of the observed effects.[4]

Flash Point Determination
The flash point of a flammable liquid is determined using a standardized method such as ASTM

D93, which describes the Pensky-Martens closed-cup test.

Methodology (ASTM D93):

Apparatus: A Pensky-Martens closed-cup tester is used.

Procedure: A sample of the substance is heated in a closed cup at a specified rate while

being stirred. An ignition source is periodically introduced into the vapor space above the

liquid.

Endpoint: The flash point is the lowest temperature at which the vapors of the substance

ignite to produce a flash.

Potential Metabolism and Toxicological Pathways
(Hypothetical)
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While specific metabolic data for 5,5-Dimethyl-3-hexanone are not available, a hypothetical

metabolic pathway can be proposed based on the metabolism of other aliphatic ketones and

the known neurotoxicity of certain hexacarbon compounds. The neurotoxicity of solvents like n-

hexane and methyl n-butyl ketone is attributed to their metabolic conversion to γ-diketones,

such as 2,5-hexanedione. These γ-diketones can react with primary amine groups on proteins,

leading to protein cross-linking and neurotoxicity.

Given its structure, 5,5-Dimethyl-3-hexanone is a ketone. A plausible metabolic pathway could

involve hydroxylation at the carbon atom adjacent to the carbonyl group (α-carbon) or at other

positions on the alkyl chain, followed by further oxidation. However, due to the presence of the

t-butyl group, the formation of a neurotoxic γ-diketone metabolite is less likely compared to

linear hexacarbons. Further research is needed to elucidate the specific metabolic fate and

potential for neurotoxicity of 5,5-Dimethyl-3-hexanone.

Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Use explosion-proof equipment.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and

closed-toe shoes.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

organic vapor cartridge.

Handling:

Keep away from heat, sparks, open flames, and other ignition sources.
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Ground and bond containers and receiving equipment to prevent static discharge.

Use non-sparking tools.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapors.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as oxidizing agents.
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Figure 1: Experimental workflow for safety assessment.
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Figure 2: Hypothetical metabolic pathway for 5,5-Dimethyl-3-hexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5,5-Dimethyl-3-hexanone | C8H16O | CID 219498 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. oecd.org [oecd.org]

3. Acute Dermal Irritation OECD 404 - Altogen Labs [altogenlabs.com]

4. oecd.org [oecd.org]

To cite this document: BenchChem. [Safety and Handling of 5,5-Dimethyl-3-hexanone: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15492113#safety-and-handling-of-5-5-dimethyl-3-
hexanone]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15492113?utm_src=pdf-body-img
https://www.benchchem.com/product/b15492113?utm_src=pdf-body
https://www.benchchem.com/product/b15492113?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/5_5-Dimethyl-3-hexanone
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://altogenlabs.com/toxicology/acute-dermal-irritation-oecd404/
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.benchchem.com/product/b15492113#safety-and-handling-of-5-5-dimethyl-3-hexanone
https://www.benchchem.com/product/b15492113#safety-and-handling-of-5-5-dimethyl-3-hexanone
https://www.benchchem.com/product/b15492113#safety-and-handling-of-5-5-dimethyl-3-hexanone
https://www.benchchem.com/product/b15492113#safety-and-handling-of-5-5-dimethyl-3-hexanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15492113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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